molecular formula C8H3Cl2NO2 B101854 4,5-Dichlorophthalimide CAS No. 15997-89-4

4,5-Dichlorophthalimide

Cat. No. B101854
CAS RN: 15997-89-4
M. Wt: 216.02 g/mol
InChI Key: QJPBDGMPYPSJSF-UHFFFAOYSA-N
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Description

4,5-Dichlorophthalimide (also known as 4,5-dichloro-1,2-benzenedicarboxamide) is a derivative of phthalamide . It has a molecular weight of 233.05 and its linear formula is Cl2C6H2-1,2-(CONH2)2 .


Synthesis Analysis

4,5-Dichlorophthalimide has been synthesized from 5,6-dichloro-1H-isoindole-1,3(2H)-dione . It may be used as a starting material in the synthesis of 4,5-dichloro-1,2-dicyanobenzene .


Molecular Structure Analysis

The molecular structure of 4,5-Dichlorophthalimide is represented by the SMILES string NC(=O)c1cc(Cl)c(Cl)cc1C(N)=O . The InChI key for 4,5-Dichlorophthalimide is KGIXKEAUEDTQOE-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

4,5-Dichlorophthalimide has a melting point of 240 °C (dec.) (lit.) . Its assay is 97% .

Scientific Research Applications

Organic Synthesis

4,5-Dichlorophthalimide: is a versatile reactant in organic synthesis. It’s used in the preparation of 5′-N-(4′′,5′′-dichlorophthaloyl)-3′-azido-2′,3′-dideoxythymidine , which is a compound of interest in nucleoside analogues research. Additionally, it serves as a starting material for synthesizing 2-amino-4,5-dichlorobenzoic acid , a compound that can be further utilized to create various benzene derivatives with potential applications in pharmaceuticals and agrochemicals.

Pharmaceutical Research

In pharmaceutical research, 4,5-Dichlorophthalimide is employed as a key intermediate. It’s notably used in the synthesis of compounds related to antiretroviral drugs . These synthesized compounds are crucial for developing medications that can inhibit viruses, including HIV, thus playing a significant role in advancing antiviral therapy.

Materials Science

The compound’s properties make it suitable for materials science applications. It’s used in the synthesis of octachloro-Cu-phthalocyanine , a chemical that is integral to producing materials like dyes and pigments. These materials have a wide range of industrial applications, including printing inks and coatings.

Analytical Chemistry

In analytical chemistry, 4,5-Dichlorophthalimide’s derivatives are used as reagents. For instance, its role in the synthesis of 7-tert-butylthianthrene-2,3-dicarboxylic imide can be pivotal in developing novel analytical methods for chemical detection and quantification.

Environmental Studies

This compound is also relevant in environmental studies. Its derivatives can be used to study the degradation of environmental pollutants . Understanding these processes is essential for developing strategies to mitigate the impact of hazardous substances on ecosystems.

Industrial Applications

Finally, 4,5-Dichlorophthalimide finds its use in various industrial applications. It acts as an additive to improve the enantioselectivity in asymmetric hydrogenation reactions , which are critical in producing enantiomerically pure substances used in specialty chemicals and pharmaceuticals.

Safety and Hazards

4,5-Dichlorophthalimide is classified under GHS07. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .

Future Directions

4,5-Dichlorophthalimide is suitable as a reactant in the synthesis of 5′-N-(4′′,5′′-dichlorophthaloyl)-3′-azido-2′,3′-dideoxythymidine and 2-amino-4,5-dichlorobenzoic acid . It may be used in the following studies: As a reactant in the synthesis of 4,5-dichloro-1,2-benzenedicarboxamide .

properties

IUPAC Name

5,6-dichloroisoindole-1,3-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3Cl2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QJPBDGMPYPSJSF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3Cl2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10290955
Record name 4,5-Dichlorophthalimide
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

216.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,5-Dichlorophthalimide

CAS RN

15997-89-4
Record name 15997-89-4
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Record name 4,5-Dichlorophthalimide
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Record name 4,5-Dichlorophthalimide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the primary application of 4,5-dichlorophthalimide in organic synthesis?

A1: 4,5-Dichlorophthalimide serves as a valuable reagent in organic synthesis, particularly as a nucleophilic partner in phosphine-catalyzed allylic substitution reactions. [, ] This approach allows for the efficient synthesis of various compounds, including N-protected β-aminophosphonic acid esters. []

Q2: How does 4,5-dichlorophthalimide contribute to the synthesis of β-aminophosphonic acid esters?

A2: Studies have demonstrated that 4,5-dichlorophthalimide reacts with 2-(diethylphosphonyl)-substituted allylic acetates in the presence of a phosphine catalyst. [] This reaction proceeds through a tandem SN2'-SN2' mechanism, resulting in the formation of N-protected β-aminophosphonic acid esters with high regiospecificity. [] You can find more details about this reaction in the research paper by Taylor et al. []

Q3: Can 4,5-dichlorophthalimide be used to create chiral compounds?

A3: Yes, research indicates that using a chiral phosphine catalyst, such as (R)-Cl-MeO-BIPHEP, alongside 4,5-dichlorophthalimide in the allylic substitution of Morita-Baylis-Hillman acetates can lead to dynamic kinetic resolution. [] This method allows for the synthesis of chiral allylic amination products from racemic starting materials. []

Q4: Beyond its role in phosphine-catalyzed reactions, what other synthetic applications does 4,5-dichlorophthalimide have?

A4: 4,5-Dichlorophthalimide serves as a crucial precursor in synthesizing various heterocyclic compounds. One notable example is its use in preparing thianthrene-2,3,7,8-tetracarboxylic dianhydride. [] This synthesis involves reacting 4,5-dichlorophthalimide with thiobenzamide, thioacetamide, or sodium sulfide through nucleophilic aromatic substitution. [] The resulting dianhydride is then polymerized with aromatic diamines to create thianthrene-containing polyimides. []

Q5: What are the structural characteristics of 4,5-dichlorophthalimide?

A5: While the provided abstracts don't specify spectroscopic data, the molecular formula of 4,5-dichlorophthalimide is C8H3Cl2NO2. The structure consists of a phthalimide core with two chlorine atoms substituted at the 4 and 5 positions of the benzene ring. You can find structural details of 4,5-dichlorophthalimide derivatives in the study by Baldry et al. []

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